Cas no 90536-00-8 (3,4-Dimethyl-5-hydroxybenzaldehyde)

• Product Name: 3,4-Dimethyl-5-hydroxybenzaldehyde
• CAS No: 90536-00-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 5003751
• Update Time: 2025-04-25

3,4-Dimethyl-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-hydroxybenzaldehyde
• 5-Hydroxy-3,4-dimethyl-benzaldehyd
• CC=1C=C(C=O)C=C(C=1C)O

• Inchi： 1S/C9H10O2/c1-6-3-8(5-10)4-9(11)7(6)2/h3-5,11H,1-2H3
• InChI Key： BYDDPJSNQOFWSB-UHFFFAOYSA-N
• SMILES： OC1=CC(C=O)=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,4-Dimethyl-5-hydroxybenzaldehyde

Comprehensive Overview of 3,4-Dimethyl-5-hydroxybenzaldehyde (CAS No. 90536-00-8): Properties, Applications, and Market Insights

3,4-Dimethyl-5-hydroxybenzaldehyde (CAS No. 90536-00-8) is a specialized organic compound with a molecular formula of C9H10O2. This aromatic aldehyde features a hydroxyl group and two methyl substituents on the benzene ring, making it a valuable intermediate in fine chemical synthesis. The compound's unique structural features contribute to its reactivity and versatility in various industrial applications.

The physicochemical properties of 3,4-Dimethyl-5-hydroxybenzaldehyde include a molecular weight of 150.17 g/mol and a melting point range typically between 110-115°C. Its hydroxybenzaldehyde core structure provides both aldehyde and phenolic functionalities, allowing for diverse chemical transformations. Researchers particularly value this compound for its balanced solubility characteristics - moderately soluble in polar organic solvents while showing limited solubility in water.

In pharmaceutical research, 3,4-Dimethyl-5-hydroxybenzaldehyde serves as a key building block for developing novel drug candidates. Recent studies highlight its potential in creating antioxidant compounds and anti-inflammatory agents, addressing current healthcare demands for treatments targeting oxidative stress-related conditions. The compound's structural motif appears in several investigational drugs undergoing clinical trials.

The fragrance and flavor industry extensively utilizes hydroxybenzaldehyde derivatives like 3,4-Dimethyl-5-hydroxybenzaldehyde as precursors for synthetic aroma chemicals. Its molecular structure contributes to the development of complex olfactory profiles, particularly in creating woody, spicy, or balsamic notes. With growing consumer interest in sustainable fragrance ingredients, this compound has gained attention as a potentially eco-friendly alternative to certain natural extracts.

Material science applications of 3,4-Dimethyl-5-hydroxybenzaldehyde include its use in synthesizing advanced polymeric materials and coating additives. The compound's ability to participate in condensation reactions makes it valuable for creating specialty resins with enhanced thermal stability. Recent innovations in bio-based polymers have further increased demand for such functional intermediates.

From a commercial perspective, the global market for hydroxybenzaldehyde derivatives shows steady growth, projected at a CAGR of 4.2% from 2023 to 2030. 3,4-Dimethyl-5-hydroxybenzaldehyde occupies a niche segment within this market, with primary production concentrated in Asia-Pacific and European regions. Quality specifications typically require ≥98% purity for most industrial applications, with HPLC being the standard analytical method for verification.

Environmental and regulatory considerations for 3,4-Dimethyl-5-hydroxybenzaldehyde follow general guidelines for aromatic aldehydes. The compound demonstrates moderate biodegradability under aerobic conditions, and proper handling procedures should be followed to minimize environmental impact. Current research explores green synthesis routes for this compound, aligning with the chemical industry's sustainability initiatives.

Storage and handling recommendations for 3,4-Dimethyl-5-hydroxybenzaldehyde include protection from light and moisture in tightly sealed containers. Standard laboratory safety protocols apply when working with this material. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used during handling to prevent potential irritation.

Analytical characterization of 3,4-Dimethyl-5-hydroxybenzaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm structural identity and purity, with characteristic signals including the aldehyde proton at ~10 ppm in 1H NMR and distinctive carbonyl stretching vibrations in IR spectra.

Future research directions for 3,4-Dimethyl-5-hydroxybenzaldehyde focus on expanding its applications in medicinal chemistry and functional materials. Emerging areas of interest include its potential use in photocatalysts and organic electronic materials. The compound's structural versatility continues to attract attention from researchers across multiple disciplines.

For purchasers and researchers seeking high-purity 3,4-Dimethyl-5-hydroxybenzaldehyde, verification of CAS No. 90536-00-8 and comprehensive analytical certificates are essential. The compound is available through specialty chemical suppliers in quantities ranging from laboratory-scale to bulk industrial amounts, with pricing reflecting purity grade and order volume.